ent-Atisane diterpenoids: isolation, structure and bioactivity
Natural Product Reports Pub Date: 2020-07-27 DOI: 10.1039/D0NP00039F
Abstract
Covering: up to 2020
ent-Atisane diterpenoids are a class of over 150 members with diverse structures and valuable bioactivities. These compounds share a curious history in which the synthesis of the archetypal member preceded its isolation from natural sources. In this review, we provide a comprehensive summary of the isolation, structure, and bioactivity of ent-atisane diterpenoids from their discovery in 1965 to the present day.
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